Cas no 1105191-62-5 (5-benzyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxylic acid)

• Product Name: 5-benzyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxylic acid
• CAS No: 1105191-62-5
• MF: C₂₀H₁₅N₃O₃
• MW: 345.351404428482
• CID: 6357384
• PubChem ID: 33677927
• Update Time: 2025-05-20

5-benzyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-benzyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxylic acid
• 5-benzyl-3-oxo-2-phenylpyrazolo[4,3-c]pyridine-7-carboxylic acid
• AKOS015956359
• 1105191-62-5
• 5-benzyl-3-oxo-2-phenyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxylic acid
• F2135-0992

• Inchi： 1S/C20H15N3O3/c24-19-16-12-22(11-14-7-3-1-4-8-14)13-17(20(25)26)18(16)21-23(19)15-9-5-2-6-10-15/h1-10,12-13H,11H2,(H,25,26)
• InChI Key： RTWAIJXGFAZNRW-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=CC=C2)C=C(C(O)=O)C2=NN(C3=CC=CC=C3)C(=O)C=12

Computed Properties

• Exact Mass: 345.11134135g/mol
• Monoisotopic Mass: 345.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 73.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 5-benzyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxylic acid

5-Benzyl-3-Oxo-2-Phenyl-2H,3H,5H-Pyrazolo[4,3-C]Pyridine-7-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1105191-62-5, known as 5-benzyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyrazolopyridines, which are heterocyclic compounds with a fused pyrazole and pyridine ring system. The presence of the benzyl and phenyl groups in its structure contributes to its unique electronic properties and potential biological activity.

Recent studies have highlighted the importance of pyrazolopyridines in drug discovery, particularly in targeting protein kinases and other enzymes involved in cellular signaling pathways. The 7-carboxylic acid group in this compound is particularly interesting as it can serve as a site for further functionalization, enabling the creation of bioconjugates or prodrugs. This feature makes it a promising candidate for the development of targeted therapies in oncology and neurodegenerative diseases.

The synthesis of 5-benzyl-3-oxo-2-phenyl-pyrazolo[4,3-c]pyridine carboxylic acid involves a multi-step process that typically includes cyclization reactions and subsequent functional group transformations. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for advanced biological assays. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining product quality.

In terms of applications, this compound has shown potential in the field of optoelectronics due to its ability to absorb light across a broad spectrum. Its electronic properties make it a candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent advancements in computational chemistry have allowed for detailed modeling of its electronic structure, providing insights into its photophysical behavior and guiding further optimization efforts.

The biological activity of 5-benzyl-pyrazolo[4,3-c]pyridine carboxylic acid has been extensively studied in vitro. It has demonstrated moderate inhibitory effects on several kinases, including those implicated in cancer progression. Preclinical studies suggest that it may also exhibit anti-inflammatory properties by modulating cytokine production. These findings underscore its potential as a lead compound for drug development programs targeting inflammatory diseases.

From a structural standpoint, the benzyl group attached at position 5 plays a critical role in stabilizing the molecule's conformation through steric hindrance and aromatic interactions. This feature not only enhances the compound's solubility but also influences its bioavailability when administered orally. The phenyl group at position 2 further contributes to the molecule's hydrophobicity, which is essential for membrane permeability.

Recent collaborative efforts between academic institutions and pharmaceutical companies have focused on exploring the pharmacokinetics and toxicity profiles of this compound. Early results indicate that it has acceptable absorption rates and minimal toxicity at therapeutic doses, making it a viable candidate for further preclinical testing.

In conclusion, 5-benzyl-pyrazolo[4,3-c]pyridine carboxylic acid represents a significant advancement in heterocyclic chemistry with diverse applications across multiple disciplines. Its unique structure and functional groups position it as a valuable tool for both academic research and industrial development. As ongoing studies continue to uncover its full potential, this compound is poised to make meaningful contributions to the fields of medicine and materials science.